Cas no 60772-57-8 (2-(3-Isopropoxyphenyl)oxazolo[4,5-b]pyridine)

2-(3-Isopropoxyphenyl)oxazolo[4,5-b]pyridine is a heterocyclic compound featuring an oxazolo[4,5-b]pyridine core substituted with a 3-isopropoxyphenyl group. This structure imparts unique electronic and steric properties, making it a valuable intermediate in pharmaceutical and agrochemical research. The isopropoxy group enhances solubility and modulates reactivity, facilitating further functionalization. Its rigid fused-ring system contributes to stability, while the aromatic and heteroaromatic components offer potential for π-stacking interactions, useful in ligand design. The compound is of interest in the development of bioactive molecules, particularly as a scaffold for kinase inhibitors or other targeted therapeutics. High purity and well-defined synthetic routes ensure reproducibility for research applications.

2-(3-Isopropoxyphenyl)oxazolo[4,5-b]pyridine structure

60772-57-8 structure

Product Name:2-(3-Isopropoxyphenyl)oxazolo[4,5-b]pyridine

CAS No:60772-57-8

MF:C₁₅H₁₄N₂O₂

MW:254.283863544464

CID:495629

Update Time:2026-04-29

2-(3-Isopropoxyphenyl)oxazolo[4,5-b]pyridine Chemical and Physical Properties

Names and Identifiers

- 2-(3-Isopropoxyphenyl)oxazolo[4,5-b]pyridine
- 2-(3-propan-2-yloxyphenyl)-[1,3]oxazolo[4,5-b]pyridine
- Inchi： InChI=1S/C15H14N2O2/c1-10(2)18-12-6-3-5-11(9-12)15-17-14-13(19-15)7-4-8-16-14/h3-10H,1-2H3
- InChI Key： VUOKPQYEEBIYEM-UHFFFAOYSA-N
- SMILES： CC(C)OC1=CC=CC(=C1)C2=NC3=C(C=CC=N3)O2

Computed Properties

Exact Mass: 254.10562
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 19
Rotatable Bond Count: 3

Experimental Properties

PSA: 48.15

2-(3-Isopropoxyphenyl)oxazolo[4,5-b]pyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM170722-1g	2-(3-isopropoxyphenyl)oxazolo[4,5-b]pyridine	60772-57-8	95%	1g	$***	2023-05-30
Alichem	A029193204-1g	2-(3-Isopropoxyphenyl)oxazolo[4,5-b]pyridine	60772-57-8	95%	1g	$386.58	2023-09-01
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1739042-1g	2-(3-Isopropoxyphenyl)oxazolo[4,5-b]pyridine	60772-57-8	98%	1g	￥3753.00	2024-05-07
Crysdot LLC	CD11095035-1g	2-(3-Isopropoxyphenyl)oxazolo[4,5-b]pyridine	60772-57-8	95+%	1g	$464	2024-07-18

2-(3-Isopropoxyphenyl)oxazolo[4,5-b]pyridine Related Literature

1. Evolution and characterization of a benzylguanine-binding RNA aptamer†

J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
2. Establishing plasmon contribution to chemical reactions: alkoxyamines as a thermal probe†

Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
3. Establishing new scaling relations on two-dimensional MXenes for CO2 electroreduction†

Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
4. Excellent humidity sensor based on ultrathin HKUST-1 nanosheets†

Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
5. Essential effect of the electrolyte on the mechanical and chemical degradation of LiNi0.8Co0.15Al0.05O2 cathodes upon long-term cycling†‡

Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119

Additional information on 2-(3-Isopropoxyphenyl)oxazolo[4,5-b]pyridine

2-(3-Isopropoxyphenyl)oxazolo[4,5-b]pyridine (CAS 60772-57-8): A Comprehensive Overview of Its Properties and Applications

2-(3-Isopropoxyphenyl)oxazolo[4,5-b]pyridine (CAS 60772-57-8) is a heterocyclic compound that has garnered significant attention in recent years due to its unique structural features and potential applications in various fields. This oxazolo[4,5-b]pyridine derivative combines the characteristics of both oxazole and pyridine rings, making it a versatile building block in organic synthesis and pharmaceutical research.

The molecular structure of 2-(3-isopropoxyphenyl)oxazolo[4,5-b]pyridine features a fused bicyclic system with an isopropoxy phenyl substituent at the 2-position. This specific arrangement contributes to its interesting electronic properties and makes it valuable for designing novel materials and bioactive molecules. Researchers often search for "oxazolo[4,5-b]pyridine synthesis" or "CAS 60772-57-8 applications" when exploring this compound's potential.

Recent studies have highlighted the importance of 2-(3-isopropoxyphenyl)oxazolo[4,5-b]pyridine in medicinal chemistry. Its structural similarity to various pharmacophores has made it a subject of investigation for potential therapeutic applications. The compound's ability to interact with biological targets has led to increased interest in "oxazolo[4,5-b]pyridine biological activity" among pharmaceutical researchers.

In material science, 2-(3-isopropoxyphenyl)oxazolo[4,5-b]pyridine has shown promise as a component in organic electronic devices. Its conjugated system and electron-rich nature make it suitable for applications in organic light-emitting diodes (OLEDs) and other optoelectronic devices. This has led to growing searches for "oxazolo[4,5-b]pyridine derivatives for OLEDs" in scientific literature.

The synthesis of 2-(3-isopropoxyphenyl)oxazolo[4,5-b]pyridine typically involves multi-step organic reactions, including condensation and cyclization processes. Researchers looking for "60772-57-8 synthesis method" will find various published protocols that detail its preparation from readily available starting materials.

Analytical characterization of CAS 60772-57-8 includes standard techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods confirm the compound's structure and purity, which are crucial for its applications in research and development. The search term "2-(3-isopropoxyphenyl)oxazolo[4,5-b]pyridine characterization" reflects this analytical interest.

From a commercial perspective, 2-(3-isopropoxyphenyl)oxazolo[4,5-b]pyridine is available from specialty chemical suppliers, often with high purity grades suitable for research purposes. The compound's stability under standard storage conditions makes it convenient for laboratory use, as indicated by searches for "60772-57-8 supplier" and "oxazolo[4,5-b]pyridine storage".

Environmental and safety considerations for 2-(3-isopropoxyphenyl)oxazolo[4,5-b]pyridine follow standard laboratory chemical handling protocols. While not classified as hazardous under normal conditions, proper personal protective equipment is recommended when working with this compound, as reflected in searches for "CAS 60772-57-8 safety data".

The future prospects for 2-(3-isopropoxyphenyl)oxazolo[4,5-b]pyridine research appear promising, with potential applications expanding into new areas of materials science and drug discovery. Its structural versatility allows for numerous modifications, making it a valuable scaffold for designing novel compounds with tailored properties.

In conclusion, 2-(3-isopropoxyphenyl)oxazolo[4,5-b]pyridine (CAS 60772-57-8) represents an important class of heterocyclic compounds with diverse applications. Its unique structural features continue to inspire research across multiple disciplines, from medicinal chemistry to materials science, ensuring its ongoing relevance in scientific exploration and technological development.